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Compound of Interest

Compound Name: Valsartan-d8

Cat. No.: B1435617 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the safety data and handling

precautions for Valsartan-d8. As the deuterated stable isotope of Valsartan, it is primarily used

as a reference standard in research and development settings.[1][2][3] While data for the

deuterated form is limited, the safety precautions for the parent compound, Valsartan, are

considered directly applicable and form the basis of this guide.

Chemical Identity and Physical Properties
Valsartan-d8 is a stable, non-radioactive isotopically labeled version of Valsartan, an

angiotensin II receptor antagonist.[1][2] Its physical and chemical properties are summarized

below.
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Property Data Source(s)

Chemical Name (S)-(-)-Valsartan-d8 (valine-d8) [4]

CAS Number 1089736-72-0 [1][4]

Molecular Formula C₂₄H₂₁D₈N₅O₃ [1][4]

Molecular Weight 443.58 g/mol [4]

Accurate Mass 443.2773 [4]

Appearance White to Off-White Solid
[1] (Appearance listed as NA,

inferred)

Solubility
Soluble in water (parent

compound)
[5][6]

Hazard Identification and Toxicological Summary
The primary hazards associated with Valsartan-d8 are extrapolated from its parent compound.

It is classified as a substance with potential for reproductive toxicity and is harmful to aquatic

life.[5] It is intended for R&D use only and is not for drug, household, or other uses.[1]

Hazard Type GHS Classification Description Source(s)

Health Hazard Repr. 2 (H361)

Suspected of

damaging fertility or

the unborn child.

[5][7]

STOT RE

May cause damage to

organs

(cardiovascular

system) through

prolonged or repeated

exposure.

[8]

Environmental Hazard
Aquatic Chronic 3

(H412)

Harmful to aquatic life

with long lasting

effects.

[5]
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Toxicological Data
(Valsartan)

Value Species Source(s)

Acute Oral Toxicity

(LD50)
> 2000 mg/kg Rat [8]

Experimental Protocols and Handling Precautions
Strict adherence to safety protocols is mandatory when handling Valsartan-d8 due to its

potential health hazards. The following procedures outline the necessary precautions for safe

laboratory use.

A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment must be worn at all times when handling the compound.[5]

Respiratory Protection: A self-contained breathing apparatus or a suitable respirator should

be used, especially when handling the powder form to avoid dust formation.[1]

Eye and Face Protection: Chemical safety goggles are required.[1][5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., surgical gloves).[1][5]

Body Protection: A full-sleeved lab coat or apron and protective clothing are necessary to

prevent skin contact.[1][5]

Handling:

Obtain special instructions from the Safety Data Sheet (SDS) before use.[5]

Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation.[9]

Avoid all contact with skin and eyes and prevent the formation of dust.[9][10]

Do not eat, drink, or smoke in the laboratory area where the compound is handled.[10][11]

Wash hands thoroughly after handling.[9]
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Storage:

Store in a tightly sealed, airtight container.[9][11]

Keep in a dry, cool, and well-ventilated place, protected from moisture.[9][10] The

recommended storage temperature is at or below 25°C.[10][11]

The substance should be stored locked up and kept out of reach of children.[5][10]

In the event of exposure, immediate action is critical.

Exposure Route First Aid Protocol Source(s)

General

If exposed or concerned, seek

immediate medical advice and

show the SDS to the doctor.

[5][9]

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

artificial respiration or oxygen

and consult a physician.

[1][9][11]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing.

[1][10][11]

Eye Contact

Rinse opened eyes cautiously

with plenty of water for at least

15 minutes. Seek immediate

medical attention.

[1][10][11]

Ingestion

Do NOT induce vomiting.

Rinse mouth thoroughly with

water and seek immediate

medical assistance.

[1][9][11]

Spill Management:
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Evacuate personnel from the spill area.[9]

Wear full PPE, including respiratory protection.[1]

Prevent further leakage if it is safe to do so. Do not let the product enter drains.[9]

Carefully sweep or shovel the material to avoid creating dust and place it in a suitable,

closed, and labeled container for disposal.[9][10]

Wipe the spill area with a damp cloth and clean thoroughly, observing environmental

regulations.[10][11]

Waste Disposal:

Dispose of the substance and its container in accordance with all applicable local,

regional, national, and international regulations.[5]

Avoid release to the environment.[5]

Workflow and Safety Visualizations
The following diagram illustrates the standard workflow for handling Valsartan-d8, emphasizing

critical safety checkpoints.
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Figure 1: Safe Handling Workflow for Valsartan-d8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1435617?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

